Cas no 190775-65-6 (7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid)

• Product Name: 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid
• CAS No: 190775-65-6
• MF: C₉H₄BrClO₃
• MW: 275.483261108398
• MDL: MFCD04208738
• CID: 891399
• PubChem ID: 807332
• Update Time: 2025-11-01

7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-chlorobenzofuran-2-carboxylic acid
• 7-bromo-5-chloro-1-benzofuran-2-carboxylic acid
• 7-bromo-5-chloro-1-benzofuran-2-carboxylic acid(SALTDATA: FREE)
• CHEMBRDG-BB 6725612
• AC1LFQPX
• AG-E-39257
• CTK4E0487
• MolPort-000-994-088
• SBB077400
• STK195770
• A1-02099
• SR-01000242038-1
• 7-Bromo-5-chloro-1-benzofuran-2-carboxylicacid
• DTXSID40355581
• MFCD04208738
• SR-01000242038
• 7-Bromo-5-chlorobenzofuran-2-carboxylicacid
• Z57481285
• F82648
• EN300-93789
• AKOS000113162
• DB-213396
• 2-Benzofurancarboxylic acid, 7-bromo-5-chloro-
• SCHEMBL19665842
• CS-0118760
• 190775-65-6
• 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid

• MDL： MFCD04208738
• Inchi： 1S/C9H4BrClO3/c10-6-3-5(11)1-4-2-7(9(12)13)14-8(4)6/h1-3H,(H,12,13)
• InChI Key： MDSRFGXNBDNKHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)O)OC=21)Cl

Computed Properties

• Exact Mass: 273.90300
• Monoisotopic Mass: 273.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.873
• Boiling Point: 399.4°C at 760 mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.685
• PSA: 50.44000
• LogP: 3.54690

Additional information on 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid

Comprehensive Overview of 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid (CAS No. 190775-65-6)

7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid (CAS No. 190775-65-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, featuring a bromine and chlorine substitution pattern, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's carboxylic acid functional group makes it a versatile building block for further chemical modifications. Its heterocyclic core is structurally similar to many naturally occurring bioactive compounds, which explains its growing popularity in medicinal chemistry. Recent studies have highlighted its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics. These attributes make 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid a subject of intense scientific inquiry.

From a synthetic perspective, the compound's halogenated benzofuran scaffold offers distinct advantages in cross-coupling reactions, a topic frequently searched by chemists in organic synthesis forums. Its compatibility with palladium-catalyzed reactions and Suzuki-Miyaura couplings has been documented in several peer-reviewed journals. This aligns with the broader industry focus on green chemistry and atom-efficient transformations, addressing environmental concerns while maintaining synthetic efficiency.

Analytical characterization of CAS No. 190775-65-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a critical factor for researchers who frequently search for "how to verify benzofuran derivatives" or "analytical methods for halogenated compounds." The compound's stability under various conditions has also been investigated, with particular attention to its storage requirements and solubility profiles—common concerns among laboratory professionals.

In the context of current drug discovery trends, this compound's potential as a privileged scaffold has been compared to other furan-based pharmacophores. Its structural features allow for diverse structure-activity relationship (SAR) studies, particularly in central nervous system (CNS) targets and anti-inflammatory applications. These areas represent high-interest topics in pharmaceutical research, as evidenced by frequent searches for "benzofuran CNS drugs" and "halogenated heterocycles in medicine."

The agrochemical sector has shown parallel interest in 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid, particularly for developing new crop protection solutions. Its halogenated structure suggests potential activity against various plant pathogens, aligning with the growing demand for sustainable pesticides and resistance management strategies. This application area frequently appears in searches related to "next-generation fungicides" and "eco-friendly agrochemicals," reflecting industry priorities.

From a commercial availability standpoint, CAS 190775-65-6 is typically offered by specialized fine chemical suppliers with strict quality certifications. Researchers often search for "reliable sources of benzofuran derivatives" and "custom synthesis options," emphasizing the need for consistent compound quality in experimental work. The compound's material safety data and handling precautions are also frequently queried topics, underscoring the importance of proper laboratory practices.

Looking forward, the scientific community anticipates expanded applications for this multifunctional intermediate, particularly in combinatorial chemistry and high-throughput screening platforms. Its structural versatility positions it well for emerging fields like fragment-based drug design and targeted protein degradation—areas generating substantial interest in both academic and industrial research settings. These developments align with broader trends toward rational drug design and computational chemistry approaches.

In summary, 7-Bromo-5-chloro-1-benzofuran-2-carboxylic Acid represents a compelling case study in modern heterocyclic chemistry. Its dual pharmaceutical and agrochemical potential, combined with its synthetic accessibility, ensures its continued relevance across multiple research domains. As investigation into halogenated heterocycles expands, this compound will likely remain a valuable tool for scientists addressing contemporary challenges in life sciences and material development.